Cas no 740980-24-9 (ACV 1)
ACV 1 structure
Product Name:ACV 1
CAS No:740980-24-9
MF:C71H103N23O25S4
MW:1806.97662949562
CID:1764920
PubChem ID:131954571
Update Time:2025-04-21
ACV 1 Chemical and Physical Properties
Names and Identifiers
-
- ACV 1
- GLY-CYS-CYS-SER-ASP-PRO-ARG-CYS-ASN-TYR-ASP-HIS-PRO-GLU-ILE-CYS-NH2;
- MGMRMMFTVF LLVVLATTVV SSTSGRREFR GRNAAAKASD LVSLTDKKRG CCSDPRCNYD HPEICG
- DA-50208
- 740980-24-9
-
- Inchi: 1S/C71H103N23O25S4/c1-3-32(2)55-68(117)89-44(56(74)105)27-120-122-30-47-65(114)88-43(26-95)62(111)87-42(23-54(103)104)70(119)94-18-6-8-48(94)66(115)81-36(7-4-16-78-71(75)76)57(106)90-46(29-123-121-28-45(63(112)91-47)80-51(98)24-72)64(113)84-39(21-50(73)97)60(109)83-38(19-33-10-12-35(96)13-11-33)59(108)85-40(22-53(101)102)61(110)86-41(20-34-25-77-31-79-34)69(118)93-17-5-9-49(93)67(116)82-37(58(107)92-55)14-15-52(99)100/h10-13,25,31-32,36-49,55,95-96H,3-9,14-24,26-30,72H2,1-2H3,(H2,73,97)(H2,74,105)(H,77,79)(H,80,98)(H,81,115)(H,82,116)(H,83,109)(H,84,113)(H,85,108)(H,86,110)(H,87,111)(H,88,114)(H,89,117)(H,90,106)(H,91,112)(H,92,107)(H,99,100)(H,101,102)(H,103,104)(H4,75,76,78)
- InChI Key: KJQOYUHYAZGPIZ-UHFFFAOYSA-N
- SMILES: S1CC2C(NC(CC(N)=O)C(NC(CC3C=CC(=CC=3)O)C(NC(CC(=O)O)C(NC(CC3=CNC=N3)C(N3CCCC3C(NC(C(NC(C(NC(C(N)=O)CSSCC(C(NC(CO)C(NC(CC(=O)O)C(N3CCCC3C(NC(C(N2)=O)CCCNC(=N)N)=O)=O)=O)=O)NC(C(CS1)NC(CN)=O)=O)=O)C(C)CC)=O)CCC(=O)O)=O)=O)=O)=O)=O)=O
Computed Properties
- Exact Mass: 1805.64000
- Monoisotopic Mass: 1805.6378306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 25
- Hydrogen Bond Acceptor Count: 32
- Heavy Atom Count: 123
- Rotatable Bond Count: 24
- Complexity: 3860
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 16
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -10.6
- Topological Polar Surface Area: 875Ų
Experimental Properties
- PSA: 875.26000
- LogP: -2.08570
ACV 1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci14524-100ug |
ACV 1 |
740980-24-9 | 98% | 100ug |
¥2312.00 | 2023-09-09 |
ACV 1 Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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